Cas no 67715-80-4 (2-Methyl-4-propyl-1,3 oxathiane)

• Product Name: 2-Methyl-4-propyl-1,3 oxathiane
• CAS No: 67715-80-4
• MF: C₈H₁₆OS
• MW: 160.277041435242
• MDL: MFCD00673203
• CID: 58625
• PubChem ID: 24901790
• Update Time: 2026-05-14

2-Methyl-4-propyl-1,3 oxathiane Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-propyl-1,3-oxathiane
• 2-Methyl-4-n-propyl-1,3-oxathiane
• 2-Methyl-4-propyl-1,3-oxathiane (cis- and trans- mixture)
• 1,3-Oxathiane,2-methyl-4-propyl
• 2-Methyl-4-n-propyl-1,3-oxathiane,cis + trans
• 2-METHYL-4-PROPYL-1,3-OXATHIANE,NATURAL
• 2-METHYL-4-PROPYL-1,3-OXATHIANE,TECH GRADE
• FEMA 3578
• TROPATHIANE
• 1,3-Oxathiane, 2-methyl-4-propyl-
• cis-2-Methyl-4-propyl-1,3-oxathiane
• 2-Methyl-4-propyl-1,3-oxathiane, mixture of cis and trans
• trans-2-Methyl-4-propyl-1,3-oxathiane
• 1,3-Oxathiane, 2-methyl-4-propyl-, (2R,4R)-rel-
• 1,3-Oxathiane, 2-methyl-4-propyl-, (2R,4S)-rel-
• C8H16OS
• 2-tropical oxathiane
• (E)-galbanum oxathiane
• (Z)-galbanum oxathiane
• DSSTox_RID_82512
• DSSTox_CID_27704
• DSSTox_GSID_47706
• 2-Methyl-4-propyl-1,3 oxathiane

• MDL： MFCD00673203
• Inchi： 1S/C8H16OS/c1-3-4-8-5-6-9-7(2)10-8/h7-8H,3-6H2,1-2H3
• InChI Key： GKGOLPMYJJXRGD-UHFFFAOYSA-N
• SMILES： S1C([H])(C([H])([H])[H])OC([H])([H])C([H])([H])C1([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 160.09200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 34.5

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.975
• Boiling Point: 218-220 ºC
• Flash Point: 50 ºC
• Refractive Index: 1.4800
• PSA: 34.53000
• LogP: 2.65460
• FEMA: 3578
• Solubility: Insoluble in water

2-Methyl-4-propyl-1,3 oxathiane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1993
• WGK Germany：3
• Hazard Category Code： R10
• Safety Instruction： 3/7-15-36-3/9/49-29/56
• HazardClass：3
• PackingGroup：III
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxathianes
• Natural Products and Extracts Flavors and Fragrances Essential Oils

Additional information on 2-Methyl-4-propyl-1,3 oxathiane

2-Methyl-4-propyl-1,3-oxathiane (CAS No. 67715-80-4): A Comprehensive Overview of Its Properties and Applications

The chemical compound 2-Methyl-4-propyl-1,3-oxathiane (CAS No. 67715-80-4) is a fascinating heterocyclic molecule that has garnered significant attention in the fields of fragrance chemistry, organic synthesis, and material science. This sulfur- and oxygen-containing six-membered ring structure is known for its unique organoleptic properties, making it a valuable ingredient in perfumery and flavor industries. In this article, we delve into the molecular characteristics, synthesis pathways, and contemporary applications of this compound, while addressing common queries and trending topics in the field.

2-Methyl-4-propyl-1,3-oxathiane belongs to the class of oxathianes, which are cyclic acetals featuring both oxygen and sulfur atoms in their ring structure. The presence of these heteroatoms imparts distinct chemical reactivity and stability, making the compound a versatile intermediate in organic synthesis. Its CAS number 67715-80-4 serves as a unique identifier in chemical databases, ensuring precise tracking in research and industrial applications. The compound's molecular formula, C₈H₁₆OS, reflects its moderate molecular weight and potential for volatility, a trait highly sought after in fragrance formulations.

One of the most intriguing aspects of 2-Methyl-4-propyl-1,3-oxathiane is its role in the creation of green and sustainable fragrances. With growing consumer demand for eco-friendly products, researchers are increasingly exploring bio-based and biodegradable aroma chemicals. This compound, with its woody, earthy, and slightly fruity notes, aligns perfectly with the trend toward natural-inspired scents. Perfumers often use it to replicate the aroma of tropical fruits or enhance the depth of woody accords, making it a staple in modern perfumery.

In addition to its olfactory applications, 2-Methyl-4-propyl-1,3-oxathiane has been studied for its potential in pharmaceutical intermediates and agrochemical formulations. Its heterocyclic framework allows for facile functionalization, enabling chemists to tailor its properties for specific biological activities. While not a drug itself, derivatives of this compound have shown promise in preliminary studies for their antimicrobial and antioxidant properties, sparking interest in further research.

The synthesis of 2-Methyl-4-propyl-1,3-oxathiane typically involves the acid-catalyzed cyclization of appropriate thiol and carbonyl precursors. Recent advancements in catalytic methods and green chemistry have optimized these processes, reducing waste and improving yields. For instance, the use of zeolite catalysts or ionic liquids has been reported to enhance selectivity, addressing the industry's push toward more sustainable manufacturing practices.

From an analytical perspective, CAS No. 67715-80-4 is routinely characterized using techniques such as gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy. These methods confirm its purity and structural integrity, critical for applications where consistency is paramount. The compound's boiling point and vapor pressure data are also well-documented, aiding in its handling and incorporation into various formulations.

As the fragrance and chemical industries evolve, 2-Methyl-4-propyl-1,3-oxathiane continues to be a subject of innovation. Whether it's in the development of long-lasting personal care products or the exploration of novel bioactive molecules, this compound exemplifies the intersection of chemistry and creativity. For researchers and manufacturers alike, understanding its properties and potential is key to unlocking new opportunities in a competitive market.